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Compound of Interest

Compound Name: Calcium-49

Cat. No.: B12654295

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the experimental data available for the beta
decay of Calcium-49 (*°Ca) and the theoretical frameworks used to simulate its decay
spectrum. While direct, publicly available experimental beta spectra of 4°Ca are scarce due to
its short half-life, this document synthesizes known experimental properties and contrasts them
with the predictions of nuclear structure models.

Data Presentation

The following table summarizes the key experimentally determined properties of Calcium-49
decay and the corresponding theoretical models used for simulation.
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Experimental

Property Simulated Value/Model
Value/Method
Calculated using Gamow-Teller
) ) strength distributions from
Half-life 8.718 + 0.006 minutes[1] )
Shell Model or Particle-
Vibration Coupling Model.
Assumed to be 100% [~ decay
Decay Mode 100% 3~ decay[1]

in theoretical models.

Q-value (Endpoint Energy)

5.2615 + 0.0027 MeV[1]

Input parameter for spectrum
calculation, derived from

atomic mass evaluations.

Daughter Nucleus

495¢[1]

4980

Decay Scheme

Known to decay to various
excited states of 4°Sc, followed

by gamma emission.[2]

Energy levels and transition
probabilities are calculated
using the Nuclear Shell Model
(e.g., with fp-shell basis and
interactions like GXPF1A) or
the Particle-Vibration Coupling
Model.[2]

Beta Spectrum Shape

Expected to be a continuous
distribution from 0 MeV up to
the Q-value, with the shape
influenced by the nature of the
nuclear transitions. Specific
experimental spectrum data is
not readily available in public

literature.

The theoretical spectrum
shape is determined by the
Fermi function, the phase
space factor, and the
calculated Gamow-Teller and
Fermi transition strengths to

the final states in 4°Sc.

Experimental Protocols

Due to the short half-life of Calcium-49 (approximately 8.7 minutes)[1], experimental studies

require online production and measurement techniques. A typical experimental workflow is

outlined below.
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Production of Calcium-49

Calcium-49 can be produced via neutron capture on a stable #8Ca target. The high neutron
cross-section of 48Ca makes this a viable production method in a nuclear reactor or using a
neutron generator. The reaction is:

48Ca (n, y) #°Ca

The enriched 48Ca target is irradiated for a period comparable to the half-life of 4°Ca to achieve
sufficient activity.

Measurement of the Decay Spectrum

A beta-gamma coincidence spectroscopy setup is ideal for studying the decay of 4°Ca. This
technique helps to reduce background and allows for the reconstruction of the decay scheme.

e Source Transport: The irradiated #8Ca target, now containing #°Ca, is rapidly transported
from the irradiation site to the detector setup, often using a pneumatic transfer system.

o Detection System:

o A plastic scintillator or a silicon detector is used for detecting the beta particles due to their
high efficiency and good timing resolution.

o A high-purity germanium (HPGe) detector is used for high-resolution gamma-ray
spectroscopy.

» Coincidence Logic: The signals from the beta and gamma detectors are processed through a
coincidence unit. An event is recorded only when a beta particle and a gamma ray are
detected within a short time window (typically a few nanoseconds).

o Data Acquisition: The energies of the coincident beta particles and gamma rays are recorded
event-by-event. This allows for the generation of a beta spectrum in coincidence with specific
gamma rays, which correspond to decays feeding particular excited states in the daughter
nucleus, 4°Sc.

e Spectrum Analysis: The total experimental beta spectrum is obtained by summing all beta
events. A Kurie plot analysis can be used to determine the endpoint energy and to
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investigate the shape of the spectrum for allowed and forbidden transitions.

Theoretical Simulation Methodology

The beta decay spectrum of Calcium-49 can be simulated using the nuclear shell model,
which is a powerful theoretical framework for describing the structure of atomic nuclei.

Nuclear Shell Model Calculation

e Model Space: For nuclei in the mass region of Calcium-49, the calculations are typically
performed in the fp model space, which includes the 1f+/2, 2ps/2, 1fs/2, and 2pi/2 single-
particle orbitals for both protons and neutrons outside a doubly magic core, such as 4°Ca.

» Effective Interaction: A crucial input for the shell model is the effective interaction between
the nucleons. For the fp shell, interactions like GXPF1A have been shown to be successful in
describing the properties of nuclei in this region.

o Calculation of Gamow-Teller Strengths: The beta decay process is primarily governed by the
Gamow-Teller (GT) and Fermi transitions. The shell model is used to calculate the wave
functions of the parent (*°Ca) and daughter (*°Sc) nuclei. These wave functions are then
used to compute the GT strength distribution, B(GT), for the decay. The B(GT) values
determine the probability of decay to each final state in the daughter nucleus.

e Spectrum Shape Calculation: The theoretical beta spectrum, N(E), as a function of the beta
particle's kinetic energy E, is calculated using the following formula:

N(E) dE =C x F(Z, E) x p x (Eo - E)2 x S(E) dE
where:

C is a constant.

[¢]

[e]

F(Z, E) is the Fermi function, which accounts for the Coulomb interaction between the
emitted beta particle and the daughter nucleus.

[e]

p is the momentum of the beta particle.

o

Eo is the Q-value of the decay.
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o S(E) is the shape factor, which contains the nuclear structure information and is
determined by the calculated Gamow-Teller and Fermi matrix elements for each decay
branch.

The total simulated spectrum is the sum of the partial spectra for all possible transitions,
weighted by their calculated probabilities.

Mandatory Visualization
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Experimental Workflow for 4°Ca Decay Spectroscopy
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Caption: Experimental workflow for the production and spectroscopic measurement of
Calcium-49 decay.

Logical Flow of Shell Model Calculation for 4°Ca (3-Decay
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Caption: Logical workflow for the theoretical simulation of the Calcium-49 beta decay spectrum
using the nuclear shell model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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